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Introduction
Di(2-ethylhexyl) phthalate (DEHP) is a prevalent plasticizer used to enhance the flexibility and

durability of various polymer products, particularly polyvinyl chloride (PVC).[1][2] Its widespread

use and physical, rather than chemical, bonding to the polymer matrix allow it to leach into the

environment, leading to ubiquitous contamination of soil, sediment, and water.[1][3] Due to its

classification as a potential endocrine-disrupting chemical, the accurate quantification of DEHP

in environmental matrices is critical for ecological risk assessment and regulatory monitoring.[1]

[4]

The analysis of DEHP in complex solid matrices like soil and sediment presents a significant

challenge due to potential laboratory contamination and interference from co-extracted organic

matter.[5][6] The standard analytical approach involves solvent extraction to isolate DEHP from

the solid matrix, a cleanup step to remove interfering compounds, and subsequent instrumental

analysis, most commonly by Gas Chromatography coupled with Mass Spectrometry (GC-MS).

[1][4] This application note provides detailed protocols for the extraction, cleanup, and

quantification of DEHP in soil and sediment samples.
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The analytical workflow begins with the collection and preparation of a representative solid

sample, taking rigorous precautions to avoid plastic contamination.[7] DEHP is then extracted

from the sample matrix using an appropriate organic solvent and technique, such as Soxhlet or

ultrasonic-assisted extraction. The resulting crude extract, containing DEHP and other co-

extracted substances, is subjected to a cleanup procedure, typically Solid-Phase Extraction

(SPE), to isolate the analyte of interest.[6] The final, purified extract is then analyzed by GC-MS

for definitive identification and quantification.
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Figure 1: General Experimental Workflow for DEHP Analysis in Soil/Sediment.
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Caption: General workflow for DEHP analysis.
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Apparatus and Materials
Glassware: Amber glass jars, beakers, flasks, graduated cylinders, centrifuge tubes (pre-

rinsed with solvent).[1][7]

Sample Preparation: Freeze-dryer, stainless-steel sieve (2 mm), mortar and pestle or

grinder.

Extraction Equipment: Soxhlet extraction apparatus (40 mm ID extractor, 500-mL flask)[8], or

an ultrasonic bath/probe sonicator.[1]

Concentration Equipment: Rotary evaporator or nitrogen evaporator.[5]

Cleanup: Solid-Phase Extraction (SPE) cartridges (e.g., Florisil®, 1 g), SPE vacuum

manifold.[6][9]

Analytical Instrument: Gas Chromatograph with a Mass Spectrometer (GC-MS).[4]

Reagents & Standards: DEHP certified standard, internal standards (e.g., Benzyl benzoate)

[10], surrogate standards. Anhydrous sodium sulfate (baked at 400°C). All solvents (e.g.,

acetone, hexane, methylene chloride, acetonitrile) must be pesticide-grade or equivalent.[8]

[10]

Experimental Protocols
Caution: Phthalates are common laboratory contaminants. To avoid false positives, use glass

and metal apparatus exclusively, pre-rinse all materials with solvent, and analyze procedural

blanks with every sample batch.[5][6]

Protocol 1: Sample Preparation
Collect soil or sediment samples in pre-cleaned amber glass jars with PTFE-lined caps and

store them at 4°C in the dark.[7]

Freeze-dry the samples until a constant weight is achieved.

Sieve the dried sample through a 2-mm stainless-steel sieve to remove large debris.
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Homogenize the sieved sample using a mortar and pestle or a mechanical grinder.

Store the homogenized sample in a sealed glass container at 4°C until extraction.

Protocol 2: Extraction Method A - Soxhlet Extraction
(based on EPA Method 3540C)

Mix 10 g of the homogenized sample with 10 g of anhydrous sodium sulfate until a free-

flowing powder is obtained.[8]

Place the mixture into a glass extraction thimble and add a plug of glass wool to the top.[8]

Place the thimble into the Soxhlet extractor.[8]

Add ~300 mL of a hexane/acetone (1:1, v/v) mixture to a 500-mL round-bottom flask with a

couple of boiling chips.[8]

Assemble the apparatus and extract the sample for 16-24 hours at a rate of 4-6 cycles per

hour.[8]

After extraction, allow the apparatus to cool. The resulting solvent extract is now ready for

cleanup.

Protocol 3: Extraction Method B - Ultrasonic-Assisted
Extraction (UAE)

Weigh 10 g of the freeze-dried, homogenized soil into a glass centrifuge tube.[7]

Add 70 mL of an acetone/hexane (1:1, v/v) extraction solvent.[7]

Place the tube in an ultrasonic bath and sonicate for 30 minutes.

Centrifuge the sample at 3000 rpm for 10 minutes.

Carefully decant the supernatant (extract) into a clean flask.

Repeat the extraction (steps 2-5) two more times with fresh solvent, combining the

supernatants. The pooled extract is ready for cleanup.
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Protocol 4: Extract Cleanup via Solid-Phase Extraction
(SPE)

Concentrate the raw extract from Protocol 5.2 or 5.3 to approximately 2 mL using a rotary

evaporator.

Condition a Florisil SPE cartridge (1 g) by passing 5 mL of hexane through it. Do not let the

cartridge go dry.[11]

Load the 2 mL concentrated extract onto the SPE cartridge.

Elute the interfering compounds with 10 mL of hexane and discard the eluate.

Elute the DEHP-containing fraction with 15 mL of a hexane/acetone (9:1, v/v) mixture into a

clean collection tube.

Evaporate the purified fraction to a final volume of 1 mL under a gentle stream of nitrogen.

Add an internal standard and transfer the final extract to a 2-mL GC vial for analysis.

Protocol 5: Instrumental Analysis by GC-MS
The following are typical GC-MS conditions. Parameters should be optimized for the specific

instrument used.

GC System: Agilent 7890B or equivalent.

MS System: Agilent 5977A MSD or equivalent.

Column: DB-5MS (30 m × 0.25 mm, 0.25-µm film thickness) or equivalent.[4]

Carrier Gas: Helium at a constant flow of 2 mL/min.[4]

Injection: 1 µL, splitless mode.[4]

Inlet Temperature: 300°C.[4]
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Oven Program: Initial temperature of 50°C for 1 min, ramp at 20°C/min to 320°C, and hold

for 2.5 min.[4]

MS Mode: Electron Ionization (EI) with Selected Ion Monitoring (SIM).

Monitored Ions for DEHP: m/z 149 (quantification), 167, 279 (confirmation). The ion at m/z

149 is a characteristic phthalic anhydride fragment common to many phthalates.[4]

Quantification: Use a multi-point calibration curve (e.g., 0.05 to 5 mg/L) prepared from

certified standards.[12]

Data Presentation: Method Performance
Comparison
The table below summarizes typical performance data for various DEHP extraction methods

from soil and sediment as reported in the literature.
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Extraction
Method

Matrix
Recovery
(%)

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Reference

Pressurized

Liquid

Extraction

(PLE)

Soil 86.0 - 99.8% 0.02 mg/kg 0.05 mg/kg [3][13]

Ultrasonic

Extraction

(UAE)

Sediment 78 - 117%
0.1 - 0.25

ng/g
Not Reported [14]

Microwave-

Assisted

Extraction

(MAE)

Soil 84 - 115%

1.24 - 3.15

µg/L (in

extract)

Not Reported [15][16]

Soxhlet

Extraction
Soil/Sludge

>80%

reported for

phthalates

Method

dependent

Method

dependent
[6]

QuEChERS Soil
Good linearity

(R² > 0.996)

0.19 - 0.27

µg/L (in

extract)

0.65 - 0.92

µg/L (in

extract)

[7]

Logical Relationship Diagram

Figure 2: Logical Steps in DEHP Quantification.
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Caption: Logical flow from sample to result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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